Cas no 1190947-34-2 (4-((Pyridin-2-ylsulfonyl)methyl)benzoic acid)

• Product Name: 4-((Pyridin-2-ylsulfonyl)methyl)benzoic acid
• CAS No: 1190947-34-2
• MF: C₁₃H₁₁NO₄S
• MW: 277.295742273331
• MDL: MFCD31689234
• CID: 4785960
• Update Time: 2025-09-18

4-((Pyridin-2-ylsulfonyl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((pyridin-2-ylsulfonyl)methyl)benzoic acid
• 4-(pyridin-2-ylsulfonylmethyl)benzoic acid
• 4-((Pyridin-2-ylsulfonyl)methyl)benzoic acid

• MDL： MFCD31689234
• Inchi： 1S/C13H11NO4S/c15-13(16)11-6-4-10(5-7-11)9-19(17,18)12-3-1-2-8-14-12/h1-8H,9H2,(H,15,16)
• InChI Key： RMRZCKIOXLZPLA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CN=1)(CC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 407
• XLogP3: 1.4
• Topological Polar Surface Area: 92.7